Cas no 1037160-20-5 (3-(2,2,2-Trifluoroethoxy)pyridin-2-amine)

• Product Name: 3-(2,2,2-Trifluoroethoxy)pyridin-2-amine
• CAS No: 1037160-20-5
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• MDL: MFCD11195113
• CID: 2134326
• Update Time: 2025-06-08

3-(2,2,2-Trifluoroethoxy)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,2,2-trifluoroethoxy)pyridin-2-amine
• 3-(2,2,2-trifluoroethyl)pyridin-2-amine
• BSSPNISMQJMZBJ-UHFFFAOYSA-N
• 3-[(2,2,2-trifluoroethyl)oxy]-2-pyridinamine
• 3-(2,2,2-Trifluoroethoxy)pyridin-2-amine

• MDL： MFCD11195113
• Inchi： 1S/C7H7F3N2O/c8-7(9,10)4-13-5-2-1-3-12-6(5)11/h1-3H,4H2,(H2,11,12)
• InChI Key： BSSPNISMQJMZBJ-UHFFFAOYSA-N
• SMILES： FC(COC1=CC=CN=C1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Topological Polar Surface Area: 48.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-(2,2,2-Trifluoroethoxy)pyridin-2-amine

Introduction to 3-(2,2,2-Trifluoroethoxy)pyridin-2-amine (CAS No. 1037160-20-5) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 3-(2,2,2-Trifluoroethoxy)pyridin-2-amine, identified by the CAS number 1037160-20-5, represents a significant advancement in the realm of chemical biology and medicinal chemistry. This pyridine derivative features a trifluoroethoxy substituent, which imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules. The structural characteristics of this compound have garnered considerable attention due to its potential applications in drug discovery, particularly in modulating biological pathways associated with neurological and inflammatory disorders.

Recent research has highlighted the versatility of 3-(2,2,2-Trifluoroethoxy)pyridin-2-amine as a pharmacophore. The trifluoroethoxy group not only enhances lipophilicity but also introduces fluorine atoms that can influence metabolic stability and binding affinity to biological targets. This has led to its exploration in the design of small-molecule inhibitors targeting enzymes such as kinases and phosphodiesterases. For instance, studies have demonstrated its efficacy in preclinical models as a potential therapeutic agent for conditions involving aberrant signaling pathways.

In the context of medicinal chemistry, the amine functionality at the 2-position of the pyridine ring provides a reactive site for further derivatization, enabling the synthesis of libraries of analogs with tailored biological activities. The incorporation of fluorine atoms into heterocyclic systems like pyridine is a well-established strategy to improve pharmacokinetic properties, including bioavailability and resistance to enzymatic degradation. The compound’s molecular framework thus aligns with current trends in drug design, where structural optimization is driven by both computational modeling and experimental validation.

One of the most compelling aspects of 3-(2,2,2-Trifluoroethoxy)pyridin-2-amine is its potential in addressing neurological disorders. Pyridine derivatives have long been recognized for their role in modulating neurotransmitter systems, and the addition of electron-withdrawing trifluoroethoxy groups can fine-tune their interaction with receptors and enzymes. Emerging data suggest that this compound may exhibit neuroprotective effects by inhibiting oxidative stress and inflammation-related cascades. Such mechanisms are particularly relevant in neurodegenerative diseases where dysregulation of these pathways contributes to neuronal damage.

The compound’s utility extends beyond neurological applications. Its structural motif has been explored in anti-inflammatory research, where it shows promise in modulating cytokine production and immune cell signaling. The trifluoroethoxy group’s ability to engage with hydrophobic pockets in protein targets enhances binding affinity, a critical factor in drug efficacy. Additionally, its stability under various physiological conditions makes it suitable for formulation into oral or injectable therapeutics.

From a synthetic chemistry perspective, 3-(2,2,2-Trifluoroethoxy)pyridin-2-amine serves as an excellent building block for more complex molecules. Its reactivity allows for diverse functionalization strategies, including Suzuki-Miyaura cross-coupling reactions and nucleophilic substitutions. These synthetic pathways have been leveraged to generate novel derivatives with enhanced potency or selectivity. The ease with which this compound can be modified underscores its importance as a tool compound in medicinal chemistry research.

The growing interest in fluorinated compounds underscores their significance in modern drug discovery. Fluorine atoms can significantly alter physicochemical properties such as solubility, permeability across biological membranes (P-glycoprotein), and metabolic clearance rates (e.g., CYP450 enzymes). 3-(2,2,2-Trifluoroethoxy)pyridin-2-amine exemplifies how strategic fluorination can enhance drug-like characteristics while maintaining biological activity. This has spurred further investigation into its derivatives as potential candidates for clinical development.

In summary,3-(2,2,2-Trifluoroethoxy)pyridin-2-amine (CAS No. 1037160-20-5) represents a promising lead compound with broad applications in chemical biology and medicinal chemistry. Its unique structural features—particularly the trifluoroethoxy substituent—make it an attractive scaffold for designing therapeutics targeting neurological and inflammatory diseases. As research continues to uncover new mechanisms of action and synthetic methodologies for this compound,3-(2,2,2-Trifluoroethoxy)pyridin-2-amine is poised to play a pivotal role in advancing next-generation pharmaceuticals.